Cas no 2137062-53-2 ((1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol)

• Product Name: (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• CAS No: 2137062-53-2
• MF: C₈H₁₅N₃O₂
• MW: 185.223601579666
• CID: 6330868
• PubChem ID: 165459330
• Update Time: 2025-07-22

(1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137062-53-2
• (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol
• EN300-744425

• Inchi： 1S/C8H15N3O2/c1-3-4-11-7(5-9-10-11)8(12)6-13-2/h5,8,12H,3-4,6H2,1-2H3/t8-/m0/s1
• InChI Key： VHRUJGRFNNNIJS-QMMMGPOBSA-N
• SMILES： O[C@@H](COC)C1=CN=NN1CCC

Computed Properties

• Exact Mass: 185.116426730g/mol
• Monoisotopic Mass: 185.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 60.2Ų

Additional information on (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol

Research Briefing on (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS: 2137062-53-2)

In recent years, the compound (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol (CAS: 2137062-53-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral triazole derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The unique structural features of this compound, including the presence of a 1,2,3-triazole ring and a methoxy-substituted chiral center, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic routes and optimization of (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol. A 2023 publication in the Journal of Medicinal Chemistry reported an efficient enantioselective synthesis of this compound using copper-catalyzed azide-alkyne cycloaddition (CuAAC) followed by asymmetric reduction. The authors demonstrated that the (1R)-enantiomer exhibits superior biological activity compared to its (1S)-counterpart in preliminary in vitro assays targeting inflammatory pathways.

Pharmacological investigations have revealed that (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol demonstrates notable inhibitory effects on specific protein kinases involved in autoimmune disorders. Molecular docking studies suggest that the compound's triazole ring forms crucial hydrogen bonds with the ATP-binding site of these kinases, while the methoxy group contributes to enhanced membrane permeability. These findings were recently presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

In the context of drug development, several pharmaceutical companies have included this compound in their preclinical pipelines. A patent application (WO2023/154672) filed in 2023 discloses derivatives of (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol as potential treatments for rheumatoid arthritis and psoriasis. The application highlights improved metabolic stability and reduced cytotoxicity compared to earlier generation triazole-containing compounds.

Analytical characterization of (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol has been advanced through recent developments in chiral separation techniques. A 2024 study in Analytical Chemistry reported a novel HPLC method using a cyclodextrin-based stationary phase that achieves baseline separation of the enantiomers with excellent resolution (Rs > 2.5). This analytical breakthrough facilitates quality control in the production of this compound for research and potential therapeutic applications.

Looking forward, researchers anticipate that (1R)-2-methoxy-1-(1-propyl-1H-1,2,3-triazol-5-yl)ethan-1-ol will play an increasingly important role in the development of targeted therapies. Current investigations are exploring its potential as a scaffold for PROTAC (proteolysis targeting chimera) design and as a component of antibody-drug conjugates. The compound's unique combination of synthetic accessibility, chiral purity, and biological activity positions it as a valuable tool in modern medicinal chemistry.